Cas no 24171-73-1 (1-Bromo-acenaphthene)
1-Bromo-acenaphthene structure
Product Name:1-Bromo-acenaphthene
CAS No:24171-73-1
MF:C12H9Br
MW:233.103862524033
CID:2934611
Update Time:2023-08-10
1-Bromo-acenaphthene Chemical and Physical Properties
Names and Identifiers
-
- Brome-acenaphthene
- 1-bromoacenaphthene
- 1-bromo-acenaphthene
- Acenaphthylene, 1-bromo-1,2-dihydro-
- 1-Bromo-acenaphthene
-
- Inchi: 1S/C12H9Br/c13-11-7-9-5-1-3-8-4-2-6-10(11)12(8)9/h1-6,11H,7H2
- InChI Key: DRZNOPRRQNUPSF-UHFFFAOYSA-N
- SMILES: BrC1C2=CC=CC3=CC=CC(C1)=C23
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 201
- XLogP3: 3.8
- Topological Polar Surface Area: 0
1-Bromo-acenaphthene Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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